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Compound of Interest

Compound Name: M50054

Cat. No.: B1662973

Essential guidance for the safe handling and disposal of M50054 (CAS 54135-60-3), also
known as 2,2'-methylenebis(1,3-cyclohexanedione), is critical for maintaining a safe laboratory
environment and ensuring regulatory compliance. This document provides a comprehensive
overview of the necessary procedures for researchers, scientists, and drug development
professionals.

Immediate Safety and Handling Precautions

Before handling M50054, it is imperative to consult the product's Safety Data Sheet (SDS).
Personal protective equipment (PPE) is mandatory. This includes, but is not limited to, safety
glasses, gloves, and a lab coat. Ensure adequate ventilation in the handling area to minimize
inhalation exposure. In case of contact with eyes or skin, rinse immediately with plenty of water.
If inhaled, move to fresh air. If swallowed, rinse mouth with water and seek medical attention.

Step-by-Step Disposal Protocol

The disposal of M50054 must adhere to federal, state, and local environmental regulations.[1]
It is crucial to remember that chemical waste generators are responsible for correctly
classifying their waste.[1]

« Initial Assessment: Determine if the M50054 waste is contaminated with other hazardous
materials. If so, the disposal protocol for the most hazardous substance in the mixture must
be followed.
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e Unused and Uncontaminated Product: For surplus or non-recyclable M50054, the
recommended method is to engage a licensed disposal company.[2]

» Contaminated Waste: For materials contaminated with M50054, such as personal protective
equipment, labware, or absorbents used for spills, these should be collected in a designated,
labeled, and sealed container.

« Incineration: An alternative disposal method involves dissolving or mixing the material with a
combustible solvent and burning it in a chemical incinerator equipped with an afterburner
and scrubber.[2] This should only be performed by a licensed and qualified facility.

o Container Disposal: Empty containers should be triple-rinsed with an appropriate solvent.
The rinsate should be collected and treated as hazardous waste. The cleaned container can
then be disposed of as regular waste, in accordance with local regulations. Never reuse
empty containers.[1]

It is important to note that M50054 and its degradation products are not classified as toxic.[3]
Furthermore, it is not categorized as a dangerous substance for transportation.[3]

Quantitative Data Summary

Property Value Source
Molecular Formula C13H1604 [1][3]
Molecular Weight 236.27 g/mol [3]

CAS Number 54135-60-3 [11[3]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of
M50054.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b1662973?utm_src=pdf-body
https://www.chemicalbook.com/msds/1-3-cyclohexanedione.pdf
https://www.benchchem.com/product/b1662973?utm_src=pdf-body
https://www.chemicalbook.com/msds/1-3-cyclohexanedione.pdf
https://www.fishersci.co.uk/store/msds?partNumber=15436699&countryCode=GB&language=en
https://www.benchchem.com/product/b1662973?utm_src=pdf-body
https://www.merckmillipore.com/Web-JP-Site/en_US/-/JPY/ShowDocument-File?ProductSKU=EMD_BIO-178488&DocumentType=MSD&DocumentId=178488_SDS_AU_EN.PDF&DocumentUID=354945521&Language=EN&Country=AU&Origin=null
https://www.merckmillipore.com/Web-JP-Site/en_US/-/JPY/ShowDocument-File?ProductSKU=EMD_BIO-178488&DocumentType=MSD&DocumentId=178488_SDS_AU_EN.PDF&DocumentUID=354945521&Language=EN&Country=AU&Origin=null
https://www.fishersci.co.uk/store/msds?partNumber=15436699&countryCode=GB&language=en
https://www.merckmillipore.com/Web-JP-Site/en_US/-/JPY/ShowDocument-File?ProductSKU=EMD_BIO-178488&DocumentType=MSD&DocumentId=178488_SDS_AU_EN.PDF&DocumentUID=354945521&Language=EN&Country=AU&Origin=null
https://www.merckmillipore.com/Web-JP-Site/en_US/-/JPY/ShowDocument-File?ProductSKU=EMD_BIO-178488&DocumentType=MSD&DocumentId=178488_SDS_AU_EN.PDF&DocumentUID=354945521&Language=EN&Country=AU&Origin=null
https://www.fishersci.co.uk/store/msds?partNumber=15436699&countryCode=GB&language=en
https://www.merckmillipore.com/Web-JP-Site/en_US/-/JPY/ShowDocument-File?ProductSKU=EMD_BIO-178488&DocumentType=MSD&DocumentId=178488_SDS_AU_EN.PDF&DocumentUID=354945521&Language=EN&Country=AU&Origin=null
https://www.benchchem.com/product/b1662973?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662973?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

M50054 Disposal Decision Workflow

Start: M50054 Waste Generated

Follow disposal protocol for the most hazardous substance. o

Triple-rinse with appropriate solvent. Collect rinsate as hazardous waste. Collect contaminated materials in a labeled, sealed container.

Engage a licensed disposal company.

A4

Dispose of container as regular waste.

Alternatively, incinerate via a licensed facility.

End of Process

Click to download full resolution via product page
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Caption: A flowchart outlining the decision-making steps for the safe and compliant disposal of
M50054 waste in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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